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Compound of Interest

Compound Name: UNC8900

Cat. No.: B12382066

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
UNCB8900, correctly identified as UZIN NC 890 Hydropatch. This guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in accordance with safety protocols. UZIN NC 890 Hydropatch is a Portland cement-
based, polymer-modified compound used for repairing concrete substrates.[1][2][3] While
primarily used in construction, its presence in laboratory or research settings for specialized
applications necessitates strict adherence to disposal procedures to mitigate potential health
risks.

Hazard Profile and Safety Precautions

UZIN NC 890 Hydropatch is classified as a hazardous substance. The primary hazardous
components are Portland cement and crystalline silica (quartz).[4] Exposure can cause skin
and eye irritation, and inhalation of dust may lead to respiratory irritation.[4] Prolonged or
repeated inhalation of crystalline silica is a known cause of silicosis, a severe lung disease, and
has been classified as a human carcinogen.[4]

Key safety precautions to be taken during handling and disposal include:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields or goggles, alkali-resistant gloves, and respiratory protection (a
NIOSH-approved dust mask) to prevent inhalation of dust.[4]
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¢ Ventilation: Handle the material in a well-ventilated area to minimize dust accumulation.

¢ Avoid Dust Generation: Use methods that minimize dust generation when handling the dry

powder or hardened material.

Step-by-Step Disposal Procedures

The proper disposal of UZIN NC 890 Hydropatch depends on whether the product is in its

unused (powder) form or has been mixed and hardened.

Disposal of Unused or Expired Powder:

Do Not Dispose of in Trash or Drains: Unused UZIN NC 890 Hydropatch powder should not
be disposed of in the regular trash or washed down the drain. As it is a cementitious product,
it will harden upon contact with water and can cause blockages.

Solidification: Small quantities of the powder can be mixed with water in a designated,
properly labeled container to solidify. Allow the mixture to harden completely.

Hazardous Waste Disposal: The solidified material should be treated as hazardous waste
due to its irritant and potential carcinogenic properties. It must be collected by a certified
hazardous waste disposal service.

Labeling and Storage: The container with the solidified material must be clearly labeled as
"Hazardous Waste: UZIN NC 890 Hydropatch (contains Portland cement and crystalline
silica)" and stored in a designated hazardous waste accumulation area until pickup.

Disposal of Hardened/Cured Material:

¢ Recycling as Construction Debris: Hardened UZIN NC 890 Hydropatch is essentially a form

of concrete. Whenever possible, it should be recycled along with other concrete and
masonry debris.[5][6] Many construction and demolition waste facilities accept concrete for
crushing and reuse as aggregate in new construction projects.[5][6][7]

Landfill Disposal: If recycling is not an option, fully cured and hardened UZIN NC 890
Hydropatch can be disposed of in a landfill that accepts construction and demolition debris. It
is important to confirm with the local landfill authority if they accept this type of material.
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o Container Disposal: Empty bags or containers that held UZIN NC 890 Hydropatch should be
handled with care to avoid dust inhalation. Empty bags should be disposed of as hazardous
waste.

Quantitative Data Summary

Parameter Valuel/lnstruction Source

Portland Cement, Crystalline
Hazardous Components - [4]
Silica (Quartz)

Skin Irritation, Serious Eye
Primary Health Hazards Damage, Respiratory Irritation,  [4]

Carcinogenicity (inhalation)

Safety glasses/goggles, alkali-
Personal Protective Equipment  resistant gloves, NIOSH- [4]

approved dust respirator

o ] ] Inferred from product
) Solidify with water and dispose )
Disposal of Unused Powder properties and general
of as hazardous waste. o
hazardous waste guidelines.

_ _ Recycle as construction debris
Disposal of Hardened Material ] ) ] [51[6]
or dispose of in a C&D landfill.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of UZIN
NC 890 Hydropatch.
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Start: UZIN NC 890 Hydropatch Disposal
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End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for the disposal of UZIN NC 890 Hydropatch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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